(2-Chloro-1,3-thiazol-4-yl)methanesulfonamide

• Molecular Formula: C4H5ClN2O2S2
• Molecular Weight: 212.7 g/mol
• IUPAC Name: (2-chloro-1,3-thiazol-4-yl)methanesulfonamide
• InChI: InChI=1S/C4H5ClN2O2S2/c5-4-7-3(1-10-4)2-11(6,8)9/h1H,2H2,(H2,6,8,9)
• InChI Key: ZUXWRWYCCZODLU-UHFFFAOYSA-N
• Canonical SMILES: C1=C(N=C(S1)Cl)CS(=O)(=O)N

Description

(2-Chloro-1,3-thiazol-4-yl)methanesulfonamide is a heterocyclic compound featuring a thiazole ring substituted with a chlorine atom at position 2 and a methanesulfonamide group at position 2.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide typically involves the reaction of 2-chloro-1,3-thiazole with methanesulfonamide under specific conditions. One common method involves the use of a base such as sodium hydride or potassium carbonate to facilitate the reaction. The reaction is usually carried out in an organic solvent like dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) at elevated temperatures .

Industrial Production Methods

Industrial production of (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide may involve similar synthetic routes but on a larger scale. The use of continuous flow reactors and automated systems can enhance the efficiency and yield of the production process. Additionally, purification techniques such as recrystallization or chromatography are employed to obtain the desired purity of the compound .

Chemical Reactions Analysis

Types of Reactions

(2-Chloro-1,3-thiazol-4-yl)methanesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The chlorine atom in the thiazole ring can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Oxidation and Reduction Reactions: The thiazole ring can undergo oxidation or reduction reactions, leading to the formation of different derivatives.

Condensation Reactions: The compound can participate in condensation reactions with aldehydes or ketones to form new heterocyclic compounds.

Common Reagents and Conditions

Substitution Reactions: Common reagents include amines, thiols, and alkoxides.

Oxidation Reactions: Oxidizing agents such as hydrogen peroxide or potassium permanganate are used.

Reduction Reactions: Reducing agents like sodium borohydride or lithium aluminum hydride are employed.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, substitution reactions with amines can yield (2-amino-1,3-thiazol-4-yl)methanesulfonamide derivatives .

Scientific Research Applications

Chemistry

In chemistry, (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide is used as a building block for the synthesis of various heterocyclic compounds.

Biology and Medicine

In biology and medicine, this compound has shown potential as an antimicrobial agent. It can inhibit the growth of certain bacteria and fungi, making it a candidate for developing new antibiotics and antifungal drugs .

Industry

In the industrial sector, (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide is used in the production of agrochemicals, such as herbicides and pesticides. Its ability to interact with biological systems makes it effective in controlling pests and weeds .

Mechanism of Action

The mechanism of action of (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide involves its interaction with specific molecular targets in biological systems. For example, as an antimicrobial agent, it may inhibit the synthesis of essential proteins or enzymes in bacteria and fungi, leading to their death . The exact molecular pathways and targets can vary depending on the specific application and organism being targeted .

Comparison with Similar Compounds

Structural and Physicochemical Comparisons

The following table summarizes key differences between (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide and related compounds:

Compound Name	Molecular Formula	Molecular Weight	Key Substituents	Notable Features
(2-Chloro-1,3-thiazol-4-yl)methanesulfonamide	C₄H₅ClN₂O₂S₂	228.70 (calc.)	-Cl (C2), -CH₂SO₂NH₂ (C4)	Chloro group enhances electrophilicity; sulfonamide aids solubility
(2-Chloro-1,3-thiazol-4-yl)methanol	C₄H₄ClNOS	149.60	-Cl (C2), -CH₂OH (C4)	Methanol group increases hydrophilicity; potential precursor for sulfonamide synthesis
N-(4-(2-Aminothiazol-4-yl)phenyl)methanesulfonamide	C₁₀H₁₁N₃O₂S₂	269.34	-NH₂ (thiazole C2), -Ph-CH₂SO₂NH₂ (C4)	Phenyl extension may enhance π-π stacking; amino group alters electronic profile
[2-Methyl-4-(trifluoromethyl)-1,3-thiazol-5-yl]methanesulfonyl chloride	C₆H₅ClF₃NO₂S₂	297.70	-CF₃ (C4), -CH₂SO₂Cl (C5)	Sulfonyl chloride increases reactivity; trifluoromethyl group improves lipophilicity
N-(4-{2-[(4-Fluorophenyl)amino]-1,3-thiazol-4-yl}phenyl)methanesulfonamide hydrochloride	C₁₆H₁₄FN₃O₂S₂·HCl	403.88	-F (aryl), -NH-Ph (thiazole C2)	Fluorine enhances metabolic stability; hydrochloride salt improves crystallinity

Key Observations :

• Chlorine vs.
• Sulfonamide vs. Sulfonyl Chloride/Methanol: The sulfonamide group (pKa ~10) offers hydrogen-bonding capacity, unlike the more reactive sulfonyl chloride (prone to hydrolysis) or the polar methanol group .
• Aromatic Extensions : Phenyl or fluorophenyl moieties (e.g., ) introduce steric bulk and π-π interactions, which may enhance binding affinity in biological targets.

Biological Activity

(2-Chloro-1,3-thiazol-4-yl)methanesulfonamide is a compound of interest due to its diverse biological activities. This article delves into its mechanisms of action, biological effects, and potential applications in various fields, particularly in medicinal chemistry.

Chemical Structure and Properties

The molecular formula for (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide is C₄H₅ClN₂O₂S, with a molecular weight of 182.62 g/mol. The compound features a thiazole ring, which is known for its role in biological activity.

Property	Value
Molecular Formula	C₄H₅ClN₂O₂S
Molecular Weight	182.62 g/mol
IUPAC Name	(2-Chloro-1,3-thiazol-4-yl)methanesulfonamide
SMILES	ClC1=NC(=S)C(=C1)S(=O)(=O)N

The biological activity of (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide can be attributed to several mechanisms:

• Enzyme Inhibition : The compound has been shown to inhibit specific enzymes involved in metabolic pathways, which can lead to altered cellular functions.
• Antimicrobial Activity : Research indicates that it exhibits antimicrobial properties against various bacterial strains, making it a candidate for antibiotic development.
• Anticancer Potential : Preliminary studies suggest that it may have anticancer effects by inducing apoptosis in cancer cell lines.

Antimicrobial Activity

A study evaluated the antimicrobial efficacy of (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide against a range of pathogens:

Pathogen	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	32 µg/mL
Escherichia coli	16 µg/mL
Pseudomonas aeruginosa	64 µg/mL

These results indicate significant potential for use in treating bacterial infections.

Anticancer Activity

In vitro studies have demonstrated the compound's ability to inhibit the proliferation of various cancer cell lines:

Cell Line	IC₅₀ (µM)
MCF-7 (Breast cancer)	25
HeLa (Cervical cancer)	30
A549 (Lung cancer)	20

The compound's mechanism appears to involve the induction of apoptosis and disruption of cell cycle progression.

Case Studies

Several case studies have highlighted the effectiveness of (2-Chloro-1,3-thiazol-4-yl)methanesulfonamide in various applications:

• Case Study on Bacterial Resistance : A clinical trial assessed the compound's efficacy against multi-drug resistant strains of bacteria. Results showed a reduction in bacterial load in infected models.
• Cancer Treatment Study : A study involving animal models demonstrated that treatment with this compound led to significant tumor reduction compared to controls, suggesting its potential as an adjunct therapy in cancer treatment.